Cas no 1235645-00-7 (phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate)

• Product Name: phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• CAS No: 1235645-00-7
• MF: C₂₃H₂₇N₃O₄
• MW: 409.478185892105
• CID: 6075043
• PubChem ID: 49682504
• Update Time: 2025-05-25

phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• XJVCRYFQOJHTFQ-UHFFFAOYSA-N
• F5016-1870
• phenyl 4-((2-((3,4-dimethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
• AKOS024489816
• phenyl 4-[[[2-(3,4-dimethylanilino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• phenyl 4-({[(3,4-dimethylphenyl)carbamoyl]formamido}methyl)piperidine-1-carboxylate
• VU0629458-1
• 1235645-00-7

• Inchi： 1S/C23H27N3O4/c1-16-8-9-19(14-17(16)2)25-22(28)21(27)24-15-18-10-12-26(13-11-18)23(29)30-20-6-4-3-5-7-20/h3-9,14,18H,10-13,15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： XJVCRYFQOJHTFQ-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C(NC2=CC=C(C)C(C)=C2)=O)=O)CC1

Computed Properties

• Exact Mass: 409.20015635g/mol
• Monoisotopic Mass: 409.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.7Ų

Additional information on phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate

Comprehensive Analysis of Phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235645-00-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235645-00-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, is a subject of interest for researchers exploring novel bioactive molecules. Its piperidine and carbamate functionalities make it a versatile candidate for drug discovery, particularly in targeting neurological and inflammatory pathways.

The compound's 3,4-dimethylphenyl moiety enhances its lipophilicity, which is crucial for membrane permeability and bioavailability—a hot topic in modern drug design. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally complex molecules, as they often exhibit high binding affinity to biological targets. Searches for "piperidine derivatives in medicine" or "carbamate-based therapeutics" reflect growing public and scientific curiosity, aligning with this compound's relevance.

From a synthetic perspective, phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate exemplifies advancements in green chemistry. Researchers are increasingly optimizing its synthesis to reduce hazardous byproducts, addressing the global demand for sustainable practices. Questions like "How to improve yield in carbamate synthesis?" or "Role of piperidine in CNS drugs" dominate forums, underscoring the compound's intersection with industry priorities.

Analytical studies of CAS No. 1235645-00-7 reveal promising stability under physiological conditions, a critical factor for pharmaceutical formulation. Its methylpiperidine core also aligns with trends in precision medicine, where tailored molecular designs are pivotal. As debates on "small molecule vs. biologic drugs" continue, this compound’s balanced properties offer a compelling case for the former.

In conclusion, phenyl 4-({(3,4-dimethylphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate represents a convergence of innovation and practicality. Its multifaceted applications—from neurological research to sustainable synthesis—position it as a key player in next-generation therapeutics, resonating with both academic and industrial stakeholders.